Cas no 35418-16-7 (tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate
• CAS No: 35418-16-7
• Molecular Formula: C₉H₁₅NO₃
• Molecular Weight: 185.2203
• MDL: MFCD06659481
• CID: 314071
• PubChem ID: 10888648

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate
• tert-Butyl S-2-pyrrolidone-5-carboxylate
• tert-Butyl L-Pyroglutamate
• (S)-2-Pyrrolidone-5-carboxylic acid t-butyl ester
• 5-oxo-L-Proline 1,1-dimethylethyl ester
• L-Proline,5-oxo-, 1,1-dimethylethyl ester
• TERT-BUTYL (S)-2-PYRROLIDONE-5-CARBOXYLATE
• tert-butyl 5-oxo-L-prolinate
• (2S)-5-oxo-pro
• 3-broMo-9H-carbazole
• 5-Oxo-L-proline tert-butyl ester
• L-PYROGLUTAMIC ACID TERT-BUTYL ESTER
• tert-butyl (2S)-5-oxo-pyrrolidine-2-carboxylate
• tert-Butyl (S)-5-oxo-2-pyrrolidinecarboxylate
• tert-Butyl (S)-5-Oxopyrrolidine-2-carboxylate
• H-Pyr-OtBu
• (S)-5-Oxopyrrolidine-2-carboxylic Acid tert-Butyl Ester
• (S)-2-Pyrrolidone-5-carboxylic acid tert-butyl ester
• L-Pyroglutamic Acid tert-Butyl Ester
• tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate
• (2S)-5-oxo-proline tert-butyl ester
• DTXSID20188899
• EINECS 252-555-5
• (R)-5-Oxo-pyrrolidine-2-carboxylic acid tert-butyl ester
• AC-23798
• AKOS006294854
• B4026
• 1,1-dimethylethyl 5-oxo-L-prolinate
• GS-6801
• (S)-tert-Butyl pyroglutamate
• (S)-2-Pyrrolidone-5-carboxylicacidtert-butylester
• (2S)-5-Oxopyrrolidine-2-carboxylic acid tert-butyl ester
• MFCD06659481
• Proline, 5-oxo-, 1,1-dimethylethyl ester
• AKOS015838009
• EN300-200160
• SCHEMBL716389
• NS00029850
• 35418-16-7
• L-Pyroglutamicacidtert-butylester
• tert-Butyl (S)-2-pyrrolidone-5-carboxylate, >=98% (GC)
• 5-Oxopyrrolidine-2a-carboxylic acid tert-butyl ester;Pyroglutamic acid tert-butyl ester
• (S)-pyrrolidin-2-one-5-carboxylic acid t-butyl ester
• (S)-5-Oxo-pyrrolidine-2-carboxylic acid tert-butyl ester
• J-502244
• HY-W003321
• CS-W003321
• J-502433

• MDL： MFCD06659481
• InChIKey： QXGSPAGZWRTTOT-LURJTMIESA-N
• Inchi： InChI=1S/C9H15NO3/c1-9(2,3)13-8(12)6-4-5-7(11)10-6/h6H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• SMILES： CC(C)(OC([C@@H]1CCC(N1)=O)=O)C
• BRN： 3590226

Computed Properties

• Exact Mass: 185.105193g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.105193g/mol
• Monoisotopic Mass: 185.105193g/mol
• Topological Polar Surface Area: 55.4Ų
• Heavy Atom Count: 13
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 0.93550
• PSA: 55.40000
• Refractive Index: 1.467
• Boiling Point: 319.2℃ at 760 mmHg
• Melting Point: 102.0 to 108.0 deg-C
• Flash Point: 146.8℃
• Specific Rotation: +6° ~ +9° (c=1, EtOH)
• Density: 1.0990

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/38
• Signal Word：Warning

tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters